Cas no 1807007-40-4 (Ethyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1807007-40-4
• MF: C₁₀H₇BrF₅NO₂
• MW: 348.064099550247
• CID: 4868359
• Update Time: 2025-05-22

Ethyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H7BrF5NO2/c1-2-19-9(18)4-3-5(10(14,15)16)7(11)17-6(4)8(12)13/h3,8H,2H2,1H3
• InChI Key： OZNDBKSOJKURDO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=C(C(=O)OCC)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate

Ethyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate: A Comprehensive Overview

Ethyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate, with the CAS number 1807007-40-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile applications in drug discovery and pest control. The structure of this compound is characterized by a pyridine ring substituted with a bromine atom at position 2, a difluoromethyl group at position 6, a trifluoromethyl group at position 3, and an ethyl ester group at position 5. These substituents collectively impart unique electronic and steric properties to the molecule, making it a valuable candidate for various chemical transformations and biological assays.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Ethyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate. Researchers have employed multi-component reactions and transition-metal-catalyzed coupling reactions to construct the pyridine scaffold with high precision. The use of palladium catalysts in cross-coupling reactions has been particularly effective in assembling the brominated pyridine core. Furthermore, the introduction of fluorinated substituents, such as the difluoromethyl and trifluoromethyl groups, has been achieved through nucleophilic substitution and electrophilic fluorination techniques. These methods not only enhance the yield but also ensure the purity of the final product, which is critical for downstream applications.

The presence of multiple fluorinated groups in Ethyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate significantly influences its physicochemical properties. Fluorination generally increases the lipophilicity of molecules, which is advantageous for improving bioavailability in pharmaceutical applications. Additionally, the electron-withdrawing effects of these groups can modulate the reactivity of the pyridine ring, making it more susceptible to further functionalization. For instance, the bromine atom at position 2 serves as an excellent leaving group, enabling nucleophilic aromatic substitutions that can be exploited to introduce diverse functionalities into the molecule.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Pyridine derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The brominated pyridine core of Ethyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate has shown moderate inhibitory activity against several kinases and proteases in preliminary screening assays. This suggests that further optimization of the molecule could yield potent therapeutic agents with high selectivity and efficacy.

In addition to its pharmaceutical potential, Ethyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate has also been investigated for its agrochemical applications. The compound exhibits moderate insecticidal activity against several pest species, including *Helicoverpa armigera* and *Plutella xylostella*. This activity is attributed to its ability to disrupt key biochemical pathways in insects, such as acetylcholinesterase inhibition or voltage-gated sodium channel modulation. Ongoing studies aim to enhance its potency and reduce off-target effects through structural modifications.

From an environmental perspective, understanding the fate and toxicity of Ethyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate is crucial for its safe application in agrochemicals. Recent ecotoxicological studies have revealed that this compound exhibits low acute toxicity to non-target aquatic organisms when applied within recommended dosage limits. However, long-term exposure studies are still needed to assess its potential impact on soil microbiota and beneficial insects.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new avenues for exploiting Ethyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate's unique properties. Advances in computational chemistry are enabling researchers to predict optimal substitution patterns that maximize biological activity while minimizing adverse effects. Moreover, green chemistry approaches are being adopted to develop sustainable synthesis routes that reduce waste and energy consumption.

In conclusion, Ethyl 2-bromo-6-(difluorom methyl)-3-(trifl urom eth yl)py ridi ne -5 -car box ylate represents a cutting-edge compound with multifaceted applications across diverse scientific domains. Its intricate structure and tunable properties make it an invaluable tool for advancing both medicinal and agrochemical research. As research continues to deepen our understanding of this compound's potential, it is poised to play a pivotal role in addressing some of today's most pressing challenges in health and agriculture.